Cas no 1038753-13-7 (4'-O-Methyllicoflavanone)

• Product Name: 4'-O-Methyllicoflavanone
• CAS No: 1038753-13-7
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 836821
• PubChem ID: 24795707
• Update Time: 2025-04-19

4'-O-Methyllicoflavanone Chemical and Physical Properties

Names and Identifiers

• 4'-O-Methyllicoflavanone
• (2S)-2,3-Dihydro-5,7-dihydroxy-2-[4-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-4H-1-benzopyran-4-one
• [ "" ]
• Macatrichocarpin A
• 4/'-O-Methyllicoflavanone
• F92767
• CS-0023056
• 1038753-13-7
• AKOS040761152
• HY-N2639
• FS-9483
• 4-O-Methyllicoflavanone
• starbld0000828
• (2S)-5,7-dihydroxy-2-[4-methoxy-3-(3-methylbut-2-enyl)phenyl]-2,3-dihydrochromen-4-one
• DA-49751

• Inchi： 1S/C21H22O5/c1-12(2)4-5-13-8-14(6-7-18(13)25-3)19-11-17(24)21-16(23)9-15(22)10-20(21)26-19/h4,6-10,19,22-23H,5,11H2,1-3H3/t19-/m0/s1
• InChI Key： OSVQFBUNCMAMER-IBGZPJMESA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=C(C/C=C(\C)/C)C=1)OC)=O)O)O

Computed Properties

• Exact Mass: 354.14700
• Monoisotopic Mass: 354.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 565.4±50.0 °C at 760 mmHg
• Flash Point: 200.4±23.6 °C
• PSA: 75.99000
• LogP: 4.32160
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4'-O-Methyllicoflavanone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone